Cas no 1171073-65-6 (N-2-(4-fluorophenyl)ethyl-2-3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-ylacetamide)

• Product Name: N-2-(4-fluorophenyl)ethyl-2-3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-ylacetamide
• CAS No: 1171073-65-6
• MF: C₂₂H₂₃FN₄O₃S
• MW: 442.506427049637
• CID: 5907604
• PubChem ID: 30865645
• Update Time: 2025-07-15

N-2-(4-fluorophenyl)ethyl-2-3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-fluorophenyl)ethyl-2-3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-ylacetamide
• SR-01000922953-1
• N-[2-(4-fluorophenyl)ethyl]-2-[3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-yl]acetamide
• N-[2-(4-fluorophenyl)ethyl]-2-[3-(morpholine-4-carbonyl)-5-thiophen-2-ylpyrazol-1-yl]acetamide
• VU0645969-1
• SR-01000922953
• 1171073-65-6
• N-(4-fluorophenethyl)-2-(3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-yl)acetamide
• F5523-0099
• AKOS024511912

• Inchi： 1S/C22H23FN4O3S/c23-17-5-3-16(4-6-17)7-8-24-21(28)15-27-19(20-2-1-13-31-20)14-18(25-27)22(29)26-9-11-30-12-10-26/h1-6,13-14H,7-12,15H2,(H,24,28)
• InChI Key： XEGLNNAWDNCTCZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(C(N2CCOCC2)=O)=NN1CC(NCCC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 442.14748994g/mol
• Monoisotopic Mass: 442.14748994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on N-2-(4-fluorophenyl)ethyl-2-3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-ylacetamide

Introduction to N-2-(4-fluorophenyl)ethyl-2-3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-ylacetamide (CAS No. 1171073-65-6)

N-2-(4-fluorophenyl)ethyl-2-3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-ylacetamide, a compound with the CAS number 1171073-65-6, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, characterized by its multifaceted functional groups, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The compound's unique blend of aromatic and heterocyclic rings, coupled with its amide and morpholine moieties, positions it as a promising candidate for further exploration in therapeutic development.

The molecular architecture of N-2-(4-fluorophenyl)ethyl-2-3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-ylacetamide is meticulously designed to interact with biological targets in a highly specific manner. The presence of a 4-fluorophenyl group introduces a fluorine atom, which is known for its ability to modulate metabolic stability and binding affinity. This feature is particularly relevant in the context of modern drug design, where optimizing pharmacokinetic properties is crucial for therapeutic efficacy. Additionally, the morpholine ring enhances the compound's solubility and bioavailability, making it a more viable candidate for clinical applications.

Recent research has highlighted the significance of thiophene derivatives in medicinal chemistry due to their diverse biological activities. The thiophen-2-yl moiety in this compound not only contributes to its structural complexity but also imparts unique electronic properties that can influence its interactions with biological targets. Studies have shown that thiophene-based compounds often exhibit potent antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this moiety into the molecular framework of N-2-(4-fluorophenyl)ethyl-2-3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-ylacetamide suggests potential therapeutic benefits across multiple disease indications.

The pyrazole ring is another key structural feature that contributes to the compound's pharmacological profile. Pyrazole derivatives are well-documented for their wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The specific substitution pattern in this compound's pyrazole ring enhances its binding affinity to various biological targets, making it a valuable scaffold for drug development. Current research is focused on elucidating the mechanisms through which these compounds exert their therapeutic effects, with particular interest in their potential to modulate enzyme activity and signal transduction pathways.

The amide group in the compound's name, N-2-(4-fluorophenyl)ethyl-2-3-(morpholine-4-carbonyl)-5-(thiophen-2-y l)-1H-pyrazol -1 -ylacetamide, plays a critical role in determining its physicochemical properties and biological activity. Amide linkages are commonly found in biologically active molecules due to their ability to form hydrogen bonds, which are essential for stable interactions with biological targets. The presence of this functional group in the compound enhances its solubility and bioavailability, factors that are crucial for effective drug delivery. Furthermore, amide-based compounds have been extensively studied for their potential to modulate various biological processes, including pain perception and immune response.

Advances in computational chemistry and molecular modeling have significantly accelerated the process of drug discovery. These tools allow researchers to predict the binding affinity and pharmacological activity of compounds like N - 2 - ( 4 - fluoro phen y l ) eth y l - 2 - 3 - ( mor p h o line - 4 - carb o n y l ) - 5 - ( thi o ph e n e - 2 - y l ) - 1 H - p y r az ol - 1 - y lacetamide before they are synthesized and tested experimentally. This approach has led to the identification of novel drug candidates with improved efficacy and reduced toxicity. Current studies are leveraging these computational methods to explore the potential of thiophene-based compounds as lead molecules for new therapeutic agents.

The synthesis of complex molecules like N - 2 - ( 4 - fluoro phen y l ) eth y l - 2 - 3 - ( mor p h o line - 4 carb o n y l ) - 5 ( thi o ph e n e _ 2 _ y l ) _ 1 H _ p y r az ol _ 1 _ y lacetamide presents significant challenges due to their intricate structural features. However, advances in synthetic methodologies have made it possible to construct such molecules with high precision and yield. Techniques such as multi-step organic synthesis, catalytic transformations, and flow chemistry have been instrumental in facilitating the production of these complex compounds. These advancements have not only improved the efficiency of synthetic processes but also opened up new possibilities for designing novel drug candidates with tailored pharmacological properties.

The pharmacokinetic properties of a drug are critical determinants of its clinical efficacy and safety profile. The presence of functional groups such as the morpholine ring in N _ 2 _ ( _ _ _ _ _ _ _ _ _ _ fluoro phen y l ) eth y l _ _ _ _ mor p h o line carb o n y l ) th i o ph e n e_